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Compound of Interest

Compound Name: ZINC00230567

Cat. No.: B5022190 Get Quote

Technical Support Center: ZINC00230567
This technical support guide provides best practices for the storage and handling of

ZINC00230567, identified as O-(2,4-dinitrophenyl)hydroxylamine, for researchers, scientists,

and drug development professionals. Adherence to these guidelines is critical to ensure the

compound's integrity and the reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the chemical identity of ZINC00230567?

A1: ZINC00230567 is chemically known as O-(2,4-dinitrophenyl)hydroxylamine.[1][2] Its CAS

number is 17508-17-7.[1][3]

Q2: What are the recommended long-term storage conditions for solid ZINC00230567?

A2: For long-term stability, the solid compound should be stored at 2°C - 8°C in a tightly sealed

container, protected from light.[3][4] It is also advisable to store it under an inert gas

atmosphere.

Q3: How should I store solutions of ZINC00230567?

A3: Stock solutions should be prepared fresh whenever possible. If storage is necessary,

aliquot the solution into single-use vials to minimize freeze-thaw cycles and store at -20°C or

lower for short periods. The stability of the compound in various solvents has not been
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extensively reported, so it is recommended to perform a stability test for your specific

experimental conditions.

Q4: Is ZINC00230567 sensitive to air or moisture?

A4: Yes, hydroxylamine and its derivatives can be sensitive to air and moisture, which may lead

to degradation.[5][6] It is crucial to handle the compound in a dry environment and store it in a

well-sealed container.

Q5: What are the primary safety concerns when handling ZINC00230567?

A5: O-(2,4-dinitrophenyl)hydroxylamine may be harmful if swallowed or inhaled and can cause

skin and eye irritation.[2] Due to the presence of dinitrophenyl and hydroxylamine moieties,

there is a potential for explosive decomposition upon heating, shock, or friction.[7][8] Always

handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, in a well-ventilated area.
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Issue/Observation Potential Cause Recommended Action

Change in color of the solid

compound (e.g., darkening).

Degradation due to light

exposure, oxidation, or

reaction with moisture.

Discard the compound and

use a fresh, properly stored

sample. Ensure future storage

is in a dark, dry, and inert

environment.

Inconsistent or poor results in

biological assays.

Compound degradation in

solution (e.g., hydrolysis,

oxidation).

Prepare fresh solutions before

each experiment. If using

frozen stock solutions, perform

a purity check (e.g., by HPLC)

before use. Consider

conducting a stability study in

your chosen solvent.

Precipitate forms in a stored

solution.

Poor solubility at storage

temperature or compound

degradation leading to

insoluble byproducts.

Allow the solution to warm to

room temperature and vortex

to see if the precipitate

redissolves. If it does not, the

compound may have

degraded, and a fresh solution

should be prepared.

Difficulty in dissolving the solid

compound.

The compound is a light yellow

solid.[1] Solubility may be

limited in certain solvents.

Refer to the supplier's

datasheet for recommended

solvents. Sonication may aid in

dissolution. If solubility remains

an issue, consider using a

different solvent system.
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Property Value Source

Chemical Name
O-(2,4-

dinitrophenyl)hydroxylamine
[1][2]

CAS Number 17508-17-7 [1]

Molecular Formula C₆H₅N₃O₅

Molecular Weight 199.12 g/mol [4]

Appearance Light yellow solid [1]

Melting Point ~112°C [1]

Recommended Storage 2°C - 8°C, protect from light [4]

Hazards
Harmful if swallowed, skin/eye

irritant, potentially explosive
[7][8]

Experimental Protocols
Protocol for Assessing Solid-State Stability

Objective: To determine the stability of solid ZINC00230567 under various storage

conditions.

Materials:

ZINC00230567 (solid)

Amber and clear glass vials with airtight seals

Desiccator

Temperature-controlled chambers/refrigerators (2-8°C, ambient, 40°C)

HPLC system with a suitable column (e.g., C18)

Analytical balance

Methodology:
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1. Aliquot approximately 5 mg of the solid compound into amber and clear vials.

2. Place sets of vials under the following conditions:

2-8°C in the dark (recommended storage)

Ambient temperature (~25°C) in the dark

Ambient temperature with light exposure

40°C in the dark (accelerated stability)

3. At specified time points (e.g., 0, 1, 3, 6 months), take a sample from each condition.

4. Accurately weigh the sample and dissolve it in a suitable solvent (e.g., acetonitrile or

DMSO) to a known concentration.

5. Analyze the purity of the sample by HPLC.

6. Compare the chromatograms to the time-zero sample to identify any degradation products

and quantify the remaining parent compound.

Protocol for Assessing Solution Stability
Objective: To evaluate the stability of ZINC00230567 in a specific solvent at different

temperatures.

Materials:

ZINC00230567

Solvent of interest (e.g., DMSO, ethanol)

Volumetric flasks and pipettes

Amber vials with airtight seals

Temperature-controlled storage (-20°C, 4°C, ambient)
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HPLC system

Methodology:

1. Prepare a stock solution of ZINC00230567 in the chosen solvent at a relevant

concentration (e.g., 10 mM).

2. Aliquot the solution into amber vials.

3. Store the vials at different temperatures: -20°C, 4°C, and ambient temperature.

4. Analyze an aliquot from each storage condition by HPLC at various time points (e.g., 0,

24, 48, 72 hours, and 1 week).

5. Monitor the peak area of the parent compound and the appearance of any new peaks,

which would indicate degradation.
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Experimental Workflow: Handling and Use of ZINC00230567

Compound Receipt and Initial Storage

Solution Preparation

Experimental Use and Short-Term Storage

Receive ZINC00230567

Inspect for color change or impurities

Store solid at 2-8°C, dark, dry, inert atmosphere

If OK

Weigh required amount in a controlled environment

Prepare for experiment

Dissolve in appropriate solvent (e.g., DMSO)

Use solution immediately for best results

Aliquot for short-term storage

If storage is needed

Store aliquots at -20°C or below

Click to download full resolution via product page

Caption: Workflow for handling ZINC00230567 from receipt to experimental use.
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Decision Pathway for Troubleshooting Inconsistent Results

Inconsistent Experimental Results Observed

Was the solution prepared fresh?

Check the appearance of the solid stock

Yes

Prepare a fresh solution and repeat the experiment

No

Use a new, unopened vial of solid compound

Degraded (e.g., color change)

Conduct a solution stability study (see protocol)

Looks OK

Problem Resolved

Re-evaluate experimental protocol and other reagents

Problem Persists

Click to download full resolution via product page

Caption: Troubleshooting logic for inconsistent experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Best practices for storing ZINC00230567]. BenchChem,
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practices-for-storing-zinc00230567]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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